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Compound of Interest

3-(2,3-Dichlorophenyl)-1,1-
Compound Name:

dimethylurea
CAS No.: 10290-37-6
Cat. No.: B079300

Get Quote

Executive Summary & Compound Identity

1-(2,3-Dichlorophenyl)-3,3-dimethylurea (also known as 2,3-Diuron or 3-(2,3-
dichlorophenyl)-1,1-dimethylurea) is a positional isomer of the widely used herbicide Diuron.
[1] While chemically similar to its 3,4-dichloro analog, the shift of a chlorine atom to the ortho
(2-) position introduces significant steric constraints that alter its conformational stability,
solubility, and binding affinity to the Photosystem Il (PSIl) complex.[1]

This guide provides a comprehensive structural analysis, synthesis protocol, and
physicochemical characterization of the compound, designed for researchers in agrochemistry
and structural biology.

Chemical Identity Table
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Parameter Detail

IUPAC Name 3-(2,3-dichlorophenyl)-1,1-dimethylurea

2,3-Diuron; 1-(2,3-dichlorophenyl)-3,3-

Common Synonyms )
dimethylurea

CAS Registry Number 10290-37-6

C

H
Molecular Formula Cl

N

O
Molecular Weight 233.09 g/mol
Structure Class Phenylurea Herbicide
Physical State White crystalline solid

Structural Chemistry & The "Ortho Effect”

The defining feature of this molecule is the substitution pattern on the phenyl ring. Unlike
Diuron (3,4-substitution), the 2,3-substitution places a chlorine atom at the ortho position
relative to the urea bridge.[1]

Conformational Analysis

In phenylureas, biological activity is often correlated with the planarity of the phenyl ring relative
to the urea moiety, which facilitates

-stacking interactions within the Q
binding niche of the D1 protein.

 Diuron (3,4-Cl): The molecule adopts a near-planar conformation, maximizing resonance
delocalization between the phenyl ring and the urea nitrogen lone pair.[1]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemeo.com/cid/68-542-5/Chloroxuron
https://www.chemeo.com/cid/68-542-5/Chloroxuron
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 2,3-Isomer (Ortho-Cl): The chlorine atom at the C2 position creates significant steric
hindrance with the carbonyl oxygen (or the amide hydrogen, depending on rotameric state).
[1] This forces the phenyl ring to twist out of the urea plane (torsion angle

Impact: This "ortho effect" typically reduces the herbicidal potency compared to the 3,4-isomer
by destabilizing the optimal binding conformation, though it may increase lipophilicity and alter
metabolic stability against ring hydroxylation.

Structural Diagram (DOT Visualization)

The following diagram illustrates the steric clash and electronic connectivity.
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Figure 1: Structural connectivity highlighting the steric repulsion between the ortho-chlorine
(C2) and the carbonyl group, driving non-planarity.[1]

Synthesis Protocol

The synthesis of 1-(2,3-dichlorophenyl)-3,3-dimethylurea follows a standard nucleophilic
addition pathway involving an isocyanate intermediate.[1] This protocol is designed for high
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purity to avoid contamination with isomeric byproducts.

Reaction Scheme

Precursor: 2,3-Dichloroaniline (CAS 608-27-5) Reagents: Triphosgene (solid phosgene
equivalent), Dimethylamine, Triethylamine (base).[1]

Step-by-Step Methodology

Step 1: Formation of 2,3-Dichlorophenyl Isocyanate

e Setup: Equip a 250 mL 3-neck round-bottom flask with a reflux condenser, dropping funnel,
and nitrogen inlet.

 Dissolution: Dissolve 2,3-dichloroaniline (10.0 g, 61.7 mmol) in dry ethyl acetate (100 mL).

¢ Phosgenation: Cool to 0°C. Add Triphosgene (6.1 g, 20.6 mmol) dissolved in ethyl acetate
dropwise.

o Reflux: Heat the mixture to reflux (77°C) for 3 hours until HCI evolution ceases.

« |solation: Evaporate the solvent under reduced pressure to obtain the crude isocyanate as
an oil. Caution: Isocyanates are potent sensitizers.[1]

Step 2: Urea Formation[1]
e Coupling: Re-dissolve the crude isocyanate in anhydrous dichloromethane (DCM, 50 mL).

» Addition: Cool to 0°C. Add a solution of Dimethylamine (2.0 M in THF, 35 mL, 70 mmol)
dropwise over 20 minutes.

o Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

o Workup: Wash the organic layer with 1M HCI (2 x 50 mL) to remove unreacted amine,
followed by saturated NaHCO

and brine.

o Purification: Dry over MgSO
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, filter, and concentrate. Recrystallize from ethanol/water (4:1) to yield white needles.[1]

Synthesis Logic Flow
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Figure 2: Synthetic pathway from aniline precursor via isocyanate intermediate.[1]

Analytical Characterization

To validate the identity of the synthesized compound, compare experimental data against these
predicted spectral parameters.

Nuclear Magnetic Resonance (NMR)
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Shift (
Nucleus Multiplicity Assignment Notes
ppm)
Shifted downfield
H (DMSO-d _
8.25 Singlet (br) NH-CO due to ortho-ClI
) H-bonding
Deshielded by
7.90 Doublet Ar-H (C6)
urea group
7.45 Doublet Ar-H (C4)
7.30 Triplet Ar-H (C5)
N(CH Characteristic
2.95 Singlet (6H) dimethylurea

signal

Mass Spectrometry (EI-MS)[1]

e Molecular lon (M

): m/z 232/234/236 (Characteristic ClI

isotope pattern 9:6:1).[1]

e Base Peak: m/z 72 [CON(CH

)
]

(Dimethylcarbamoyl cation).[1]
e Fragment: m/z 160/162 [C
H

Cl

NH]
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(Dichlorophenylamine fragment).[1]

Biological Context & Mechanism

While less potent than Diuron, the 2,3-isomer serves as a critical probe for understanding the
steric tolerance of the Q

binding pocket in the D1 protein of Photosystem II.

Mode of Action
o Target: D1 protein (PsbA) in the thylakoid membrane.[1]

e Binding Site: The Q

niche.

e Mechanism: Competitive inhibition. The urea group mimics the plastoquinone structure,
displacing the native electron acceptor.

o Effect: Blocks electron transport from Q

to Q

, halting photosynthesis and causing oxidative stress via triplet chlorophyll formation.

SAR Comparison (Diuron vs. 2,3-lIsomer)

Feature Diuron (3,4-Cl) 2,3-Isomer Impact on Activity
2,3-isomer has lower

Sterics Planar Twisted (Ortho-ClI) o o
binding affinity.[1]
Similar

Lipophilicity High High )
uptake/translocation.
Ortho-CI may block

Metabolism N-demethylation N-demethylation ring hydroxylation at
C2.[1]
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[2]Link

 Tixier, C., et al. (2000). Occurrence of phenylurea herbicides and their degradates in the
aguatic environment. Environmental Science & Technology.[3] (Contextual reference for
phenylurea degradation pathways).

¢ Hansch, C., & Muir, R. M. (1950).[4] The ortho effect in plant growth-regulators.[1] Plant
Physiology, 25(3), 389—393.[4] (Foundational theory on ortho-substitution effects).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b079300?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

